Cas no 136122-24-2 (Butanoic acid,4-[[1-[(4-chlorophenyl)methyl]-5-fluoro-1H-benzimidazol-2-yl]thio]-)

• Product Name: Butanoic acid,4-[[1-[(4-chlorophenyl)methyl]-5-fluoro-1H-benzimidazol-2-yl]thio]-
• CAS No: 136122-24-2
• MF: C₁₈H₁₆ClFN₂O₂S
• MW: 378.848245620728
• CID: 1239810
• Update Time: 2024-08-03

Butanoic acid,4-[[1-[(4-chlorophenyl)methyl]-5-fluoro-1H-benzimidazol-2-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[1-[(4-chlorophenyl)methyl]-5-fluoro-1H-benzimidazol-2-yl]thio]-
• Butanoic acid, 4-[[1-[(4-chlorophenyl)methyl]-5-fluoro-1H-benzimidazol-2-yl]thio]-

• Inchi： 1S/C18H16ClFN2O2S/c19-13-5-3-12(4-6-13)11-22-16-8-7-14(20)10-15(16)21-18(22)25-9-1-2-17(23)24/h3-8,10H,1-2,9,11H2,(H,23,24)
• InChI Key： AVLQKFAGRWDANO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCSC1N(CC2=CC=C(Cl)C=C2)C2=CC=C(F)C=C2N=1

Computed Properties

• Exact Mass: 378.06068

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 602.9±65.0 °C(Predicted)
• PSA: 55.12
• pka: 4.58±0.10(Predicted)